Cas no 1806275-41-1 (Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate
• CAS No: 1806275-41-1
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 4952605
• Update Time: 2025-10-29

Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO4/c1-18-10(17)7-3-2-6(5-16)9(8(7)4-15)19-11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： BTALLTHOUVRJMD-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C(=O)OC)C=CC=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate

Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate (CAS No. 1806275-41-1): A Comprehensive Overview

Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate, identified by its CAS number 1806275-41-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoate core with substituents that include a cyano group, a hydroxymethyl group, and a trifluoromethoxy group, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of various therapeutic agents.

The structural framework of Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate is characterized by its aromatic system, which is further functionalized by the presence of electronegative substituents. The cyano group (-CN) introduces a polar and relatively electron-withdrawing character to the molecule, while the hydroxymethyl group (-CH₂OH) adds both hydrophilicity and potential for hydrogen bonding interactions. The trifluoromethoxy group (-OCH₂CF₃) contributes to the molecule's lipophilicity and electronic properties, making it an attractive candidate for further derivatization and application in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group in Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate aligns with this trend, as it can enhance the compound's pharmacokinetic profile. This has led to its investigation in various pharmacological contexts, particularly in the search for new antimicrobial agents and anti-inflammatory drugs.

One of the most compelling aspects of Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate is its potential as a building block for more complex molecular architectures. The presence of multiple reactive sites—such as the ester functionality, the cyano group, and the hydroxymethyl group—allows for diverse synthetic modifications. These modifications can be tailored to explore different biological activities and optimize pharmacological properties. For instance, the ester group can be hydrolyzed to yield a carboxylic acid derivative, which may exhibit enhanced solubility or bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The trifluoromethoxy group, in particular, has been shown to improve binding interactions with biological targets by increasing lipophilicity while maintaining metabolic stability. This makes Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate a promising candidate for further investigation in this area. Researchers have been exploring its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The hydroxymethyl group in Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate also offers opportunities for further functionalization. Hydroxymethyl groups are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and selectivity. By incorporating this moiety into drug candidates, scientists aim to enhance target engagement while minimizing off-target effects. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel bioactive molecules.

The cyano group (-CN) provides an additional layer of complexity to Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate. While it is often associated with toxicity or reactivity in some contexts, its presence can also be leveraged to improve pharmacological properties. For example, the electron-withdrawing nature of the cyano group can modulate electronic distributions across the molecule, influencing how it interacts with biological targets. This has been exploited in the design of kinase inhibitors and other enzyme-targeted therapeutics.

From a synthetic chemistry perspective, Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate serves as an excellent starting material for exploring new synthetic pathways. Its benzoate core allows for facile access to various derivatives through classical organic transformations such as esterification, reduction, or oxidation reactions. These synthetic strategies have been employed to generate libraries of compounds for biological evaluation.

The pharmaceutical industry has shown particular interest in fluorinated benzoates due to their broad range of applications. Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate fits well within this category, offering a versatile scaffold for drug discovery efforts. Its structural features make it suitable for designing molecules with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

In conclusion, Methyl 2-cyano-4-hydroxymethyl-3-(trifluoromethoxy)benzoate (CAS No. 1806275-41-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural attributes—comprising a benzoate core functionalized with a cyano group (cyano), a hydroxymethyl group (hydroxymethyltrifluoromethoxy—make it an attractive intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas.